Cas no 130370-60-4 (Batimastat)
Batimastat structure
Product Name:Batimastat
CAS No:130370-60-4
MF:C23H31N3O4S2
MW:477.63994
MDL:MFCD00866533
CID:64060
PubChem ID:329825111
Update Time:2024-11-02
Batimastat Chemical and Physical Properties
Names and Identifiers
-
- Batimastat
- (2S,3R)-N-Hydroxy-N'-[(2S)-1-methylamino-1-oxo-3-phenylpropan-2-yl]-3-(2-methylpropyl)-2-(thiophen-2-ylsulfanylmethyl)butanediamide
- Batimastat (BB-94)
- (2S,3R)-N-hydroxy-N'-[(2S)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl]-3-(2-methylpropyl)-2-(thiophen-2-ylsulfanylmethyl)butanediamide
- 1rm8
- BB 94
- BB-94
- BatiMastat (MMP Inhibitor)
- N4-hydroxy-N1-[(1S)-2-(methylamino)-2-oxo-1-(phenylmethyl)ethyl]-2-(2-methylpropyl)-3-[(2-thienylthio)methyl]-, (2R,3S)-
- (2R,3S)-N4-Hydroxy-N1-[(1S)-2-(methylamino)-2-oxo-1-(phenylmethyl)ethyl]-2-(2-methylpropyl)-3-[(2-thienylthio)methyl]butanediamide
- Butanediamide, N4-hydroxy-N1-[(1S)-2-(methylamino)-2-oxo-1-(phenylmethyl)ethyl]-2-(2-methylpropyl)-3-[(2-thienylthio)methyl]-, (2R,3S)-
- Batimastat (2S,3R)-N-Hydroxy-N'-[(2S)-1-methylamino-1-oxo-3-phenylpropan-2-yl]-3-(2-methylpropyl)-2-(thiophen-2-ylsulfanylmethyl)butanediamide
- (2S,3R)-N-Hydroxy-N'-[(2S)-1-methylamino-1-oxo-3-phenylpropan-2-yl]-3-(2-methylpropyl)-2-(thiophen-2-ylsulfanylmethyl)butanediamide Batimastat
- BB-94; (2R,3S)-N4-Hydroxy-N1-[(1S)-2-(methylamino)-2-oxo-1-(phenylmethyl)ethyl]-2-(2-methylpropyl)-3-[(2-thienylthio)methyl]butanediamide
- 4-Methyl-2-[1-methyl-2-(thiophen-2-ylsulfanyl)-ethyl]-pentanoic acid (1-methylcarbamoyl-2-phenyl-ethyl)-amide
- UNII-BK349F52C9
- MLS006010631
- A11441
- CS-1655
- MFCD00866533
- EX-A1671
- CCG-269520
- NCGC00346877-01
- Batimastat, >=98% (HPLC)
- GTPL5145
- BB94, BB-94
- NS00069199
- BRD-K82818427-001-04-8
- AKOS024457355
- BRD-K82818427-001-01-4
- 4-(N-HYDROXYAMINO)-2R-ISOBUTYL-2S-(2-THIENYLTHIOMETHYL)SUCCINYL-L-PHENYLALANINE-N-METHYLAMIDE
- DA-50944
- Q15303190
- 130370-60-4
- Butanediamide, N4-hydroxy-N1-(2-(methylamino)-2-oxo-1-(phenylmethyl)ethyl)-2-(2-methylpropyl)-3-((2-thienylthio)methyl)-, (2R-(1(S*),2R*,3S*))-
- (2R,3S)-N'-hydroxy-N-[(1S)-1-(methylcarbamoyl)-2-phenylethyl]-2-(2-methylpropyl)-3-[(thiophen-2-ylsulfanyl)methyl]butanediamide
- N*4*-Hydroxy-2-isobutyl-N*1*-(1-methylcarbamoyl-2-phenyl-ethyl)-3-(thiophen-2-ylsulfanylmethyl)-succinamide
- (2R,3S)-N*4*-Hydroxy-2-isobutyl-N*1*-((S)-1-methylcarbamoyl-2-phenyl-ethyl)-3-(thiophen-2-ylsulfanylmethyl)-succinamide
- Batimastat (USAN/INN)
- (2S,3R)-5-Methyl-3-(((alphaS)-alpha-(methylcarbamoyl)phenethyl)carbamoyl)-2-((2-thienylthio)methyl)hexanohydroxamic acid
- Batimastat - CAS 130370-60-4
- SCHEMBL4332
- CHEBI:195398
- AS-75198
- BATIMASTAT [USAN]
- BATIMASTAT [MI]
- Butanediamide, N(sup 4)-hydroxy-N(sup 1)-(2-(methylamino)-2-oxo-1-(phenylmethyl)ethyl)-2-(2-methylpropyl)-3-((2-thienylthio)methyl)-, (2R-(1(S*),2R*,3S*))-
- ISV-615
- BB162029
- BATIMASTAT; BB94
- Batimastat(BB-94)
- BATIMASTAT [MART.]
- Batimastat(BB-94)?
- BK349F52C9
- SMR002530309
- D03061
- J-005800
- (2R)-N-[(1S)-1-benzyl-2-(methylamino)-2-oxo-ethyl]-2-[(1S)-2-(hydroxyamino)-2-oxo-1-(2-thienylsulfanylmethyl)ethyl]-4-methyl-pentanamide
- Batimastat [USAN:INN:BAN]
- s7155
- batimastatum
- BB94
- BATIMASTAT [INN]
- 2j83
- DB03880
- DTXSID20156497
- HY-13564
- BRD-K82818427-001-02-2
- CHEMBL279786
- (2S,3R)-N1-hydroxy-3-isobutyl-N4-((S)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl)-2-((thiophen-2-ylthio)methyl)succinamide
- ISV-120
- (2R,3S)-N~1~-[(1S)-1-benzyl-2-(methylamino)-2-oxoethyl]-N~4~-hydroxy-2-(2-methylpropyl)-3-[(thiophen-2-ylsulfanyl)methyl]butanediamide
- (2R,3S)-N-hydroxy-N'-[(1S)-1-(methylcarbamoyl)-2-phenylethyl]-2-(2-methylpropyl)-3-[(thiophen-2-ylsulfanyl)methyl]butanediamide
- BDBM50063918
- (2R,3S)-N(4)-hydroxy-N(1)-[(2S)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl]-2-(2-methylpropyl)-3-[(thiophen-2-ylsulfanyl)methyl]butanediamide
- MLS006011226
- AC-33099
-
- MDL: MFCD00866533
- Inchi: 1S/C23H31N3O4S2/c1-15(2)12-17(18(22(28)26-30)14-32-20-10-7-11-31-20)21(27)25-19(23(29)24-3)13-16-8-5-4-6-9-16/h4-11,15,17-19,30H,12-14H2,1-3H3,(H,24,29)(H,25,27)(H,26,28)/t17-,18+,19+/m1/s1
- InChI Key: XFILPEOLDIKJHX-QYZOEREBSA-N
- SMILES: O=C(N[C@@H](CC1=CC=CC=C1)C(NC)=O)[C@H](CC(C)C)[C@H](CSC2=CC=CS2)C(NO)=O
Computed Properties
- Exact Mass: 477.17600
- Monoisotopic Mass: 477.175598
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 15
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161
- XLogP3: 3.5
Experimental Properties
- Density: 1.25
- Melting Point: 236-238°
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.604
- Solubility: DMSO: ≥15mg/mL
- PSA: 161.07000
- LogP: 4.27030
- Solubility: DMSO: ≥15mg/mL
Batimastat Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Batimastat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-KO518-5mg |
Batimastat |
130370-60-4 | ≥98% | 5mg |
¥1634.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-KO518-1mg |
Batimastat |
130370-60-4 | ≥98% | 1mg |
¥491.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B125646-25mg |
Batimastat |
130370-60-4 | ≥98% | 25mg |
¥3552.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B125646-1mg |
Batimastat |
130370-60-4 | ≥98% | 1mg |
¥489.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B125646-5mg |
Batimastat |
130370-60-4 | ≥98% | 5mg |
¥1199.90 | 2023-09-04 | |
| DC Chemicals | DC8133-100 mg |
Batimastat(BB-94) |
130370-60-4 | >98% | 100mg |
$850.0 | 2022-03-01 | |
| DC Chemicals | DC8133-250 mg |
Batimastat(BB-94) |
130370-60-4 | >98% | 250mg |
$1600.0 | 2022-03-01 | |
| DC Chemicals | DC8133-1 g |
Batimastat(BB-94) |
130370-60-4 | >98% | 1g |
$3200.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S7155-1mg |
Batimastat (BB-94) |
130370-60-4 | 99.1% | 1mg |
¥731.36 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S7155-10mg |
Batimastat (BB-94) |
130370-60-4 | 99.1% | 10mg |
¥2231.86 | 2023-09-15 |
Batimastat Related Literature
-
Mayland Chang RSC Adv. 2023 13 6304
-
Qihui Fan,Ruchuan Liu,Yang Jiao,Chunxiu Tian,James D. Farrell,Wenwen Diao,Xiaochen Wang,Fengrong Zhang,Wei Yuan,Haibo Han,Jinfeng Chen,Yue Yang,Xixiang Zhang,Fangfu Ye,Ming Li,Zhongcan Ouyang,Liyu Liu Lab Chip 2017 17 2852
-
Jingru Yao,Guoqiang Li,Yang Jiao,Yu Zheng,Yanping Liu,Gao Wang,Lianjie Zhou,Hongfei Zhang,Xianquan Zhang,Jianwei Shuai,Qihui Fan,Fangfu Ye,Silong Lou,Guo Chen,Kena Song,Yong Liao,Liyu Liu Lab Chip 2021 21 3004
-
Tanya Singh,Olayiwola Adedotun Adekoya,B. Jayaram Mol. BioSyst. 2015 11 1041
-
5. Structure of the EGF receptor transactivation circuit integrates multiple signals with cell contextElizabeth J. Joslin,Harish Shankaran,Lee K. Opresko,Nikki Bollinger,Douglas A. Lauffenburger,H. Steven Wiley Mol. BioSyst. 2010 6 1293
130370-60-4 (Batimastat) Related Products
- 100929-65-5(D-ALA-GLY-PHE-MET-NH2 ACETATE SALT)
- 120020-30-6(L-Alaninamide,N-[(2S)-2-(mercaptomethyl)-4-methyl-1-oxopentyl]-L-phenylalanyl- (9CI))
- 141231-59-6(Substance P,5-[N-[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]-L-glutamine]- (9CI))
- 108321-41-1(L-Phenylalaninamide,N-formyl-L-methionyl-L-leucyl-N-[(4-fluorophenyl)methyl]- (9CI))
- 100929-59-7(DES-TYR1-METHIONINE ENKEPHALINAMIDE ACETATE SALT)
- 127633-71-0((Beta-Ala8)-Neurokinin A (4-10))
- 112275-27-1(L-Phenylalanine,N-[N-[N-(N-formyl-L-methionyl)-L-isoleucyl]-L-leucyl]- (9CI))
- 116097-84-8(L-Methioninamide,N2-acetyl-L-arginyl-L-phenylalanyl-L-phenylalanyl-L-prolyl-L-leucyl- (9CI))
- 111608-31-2(L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent